(8-bromodibenzo[b,f]oxepin-3-yl)amine
Description
“(8-bromodibenzo[b,f]oxepin-3-yl)amine” is a compound that consists of a heterocyclic seven-membered oxepine ring with one double bond and an oxygen heteroatom. It also has benzene rings attached at the b and f positions of the oxepine . Structurally, dibenzo[b,f]oxepines are analogs of Z-stilbene .
Synthesis Analysis
The synthesis of the dibenz[b,f]oxepin framework can be achieved through intramolecular S_NAr and McMurry reactions. The diaryl ethers required for the McMurry reaction have been obtained in good yields under microwave-assisted conditions of the reaction of salicylaldehydes with fluorobenzaldehydes without catalysts .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation:c1cc2c(cc1N)Oc3ccc(cc3C=C2)Br
. This notation provides a way to represent the structure of the molecule in a linear format. Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” include intramolecular S_NAr and McMurry reactions . These reactions are crucial in forming the dibenz[b,f]oxepin framework.Future Directions
Dibenzo[b,f]oxepine derivatives, such as “(8-bromodibenzo[b,f]oxepin-3-yl)amine”, are an important framework in medicinal chemistry, and its derivatives occur in several medicinally relevant plants . The structure, production, and therapeutic effects of dibenzo[b,f]oxepines have not been extensively discussed thus far and are presented in this review . Future research may focus on the potential of dibenzo[b,f]oxepines as microtubule inhibitors, and perspective for applications of dibenzo[b,f]oxepine derivatives .
properties
IUPAC Name |
3-bromobenzo[b][1]benzoxepin-9-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrNO/c15-11-4-6-13-10(7-11)2-1-9-3-5-12(16)8-14(9)17-13/h1-8H,16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFWFXVQCYNVLKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CC3=C(O2)C=CC(=C3)Br)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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